Gadolinium-155

• CAS: 14333-34-7
• Synonyms: 155Gd isotope; Gadolinium-155; Gd-155 isotope
• Molecular Formula: Gd
• Molecular Weight: 154.92263 g/mol
• SMILES: [Gd]
• InChI: InChI=1S/Gd/i1-2
• InChIKey: UIWYJDYFSGRHKR-YPZZEJLDSA-N

Gadolinium-155 (¹⁵⁵Gd, CAS 14333-34-7) is a stable, non-radioactive isotope of the rare-earth element gadolinium, with a natural abundance of approximately 14.8% and an atomic mass of 154.92262 Da. Its defining characteristic is an exceptionally high thermal neutron capture cross-section of 60,900 barns, a property that underpins its specialized use in nuclear science and technology.

Gadolinium-155 Procurement Guide: Specifications & Core Properties

Gadolinium-155 (¹⁵⁵Gd, CAS 14333-34-7) is a stable, non-radioactive isotope of the rare-earth element gadolinium, with a natural abundance of approximately 14.8% and an atomic mass of 154.92262 Da [1]. Its defining characteristic is an exceptionally high thermal neutron capture cross-section of 60,900 barns, a property that underpins its specialized use in nuclear science and technology [2].

Workflow Neutron capture and nuclear instrumentation research

Format Enriched stable isotope with high isotopic purity for controlled nuclear property studies

Selection context Reported high thermal neutron capture probability supports reactor physics, detector design, and burnable poison research

• [1] Winter, M. (n.d.). Gadolinium - 64Gd: isotope data. The University of Sheffield and WebElements Ltd, UK. Retrieved from winter.group.shef.ac.uk View Source
• [2] Dumazert, J., Coulon, R., Lecomte, Q., Bertrand, G. H. V., & Hamel, M. (2017). Gadolinium for neutron detection in current nuclear instrumentation research: A review. Nuclear Instruments and Methods in Physics Research Section A: Accelerators, Spectrometers, Detectors and Associated Equipment, 882, 53-68. View Source

Why Substituting Gadolinium-155 with Other Gadolinium Isotopes Is Not Recommended

In applications dependent on neutron capture, substituting isotopically enriched Gadolinium-155 with natural-abundance gadolinium or other gadolinium isotopes is not functionally equivalent. The thermal neutron capture cross-section varies by orders of magnitude among the stable gadolinium isotopes, with only ¹⁵⁵Gd and ¹⁵⁷Gd being high-performance absorbers [1]. Using natural gadolinium, which contains a mixture of low- and high-cross-section isotopes, introduces variability and reduces efficiency compared to an enriched ¹⁵⁵Gd source. Furthermore, in applications where a specific gamma-ray signature or a controlled burnout rate in a nuclear reactor is required, the unique nuclear properties of ¹⁵⁵Gd are essential and cannot be replicated by its isotopic neighbors [2].

Natural gadolinium substitution

Isotopic mixture may introduce cross-section variability; neutron capture efficiency may differ from enriched 155-Gd.

Gd-157 isotope substitution

Burnout rate and gamma-ray signature may shift; detector response and reactivity profile may not transfer directly.

Low-cross-section Gd isotopes

Isotopes such as Gd-156 exhibit orders-of-magnitude lower capture probability; not functionally comparable for neutron absorption research.

• [1] Massimi, C., Aberle, O., Andrzejewski, J., Audouin, L., Bacak, M., Balibrea, J., ... & n_TOF Collaboration. (2020). Resonance parameters of Gd isotopes derived from capture measurements at GELINA. The European Physical Journal A, 56(2), 1-13. View Source
• [2] Hursin, M., & Perret, G. (2006). Development of enriched Gd-155 and Gd-157 burnable poison designs for a PWR core. Annals of Nuclear Energy, 33(3), 244-256. View Source

Quantitative Evidence for Selecting Enriched Gadolinium-155: Performance Data vs. Comparators

Thermal Neutron Capture Cross-Section: Gd-155 vs. Natural Gd & Gd-156

Gadolinium-155 exhibits a thermal neutron capture cross-section of 60,900 barns, which is a primary determinant of its value in neutron-related applications [1]. This value is a class-level inference as it is significantly higher than most other stable gadolinium isotopes, with the notable exception of Gd-157 (254,000 barns). For context, natural gadolinium has an effective cross-section of approximately 49,000 barns, and Gd-156, another stable isotope, has a cross-section of only 2.2 barns [2]. This data demonstrates that enriched Gd-155 provides a >27,000-fold advantage in neutron capture probability over Gd-156 and a ~24% improvement over natural Gd.

Thermal neutron capture cross-section

Class-level

Enriched 155-Gd: 60,900 barns vs Natural Gd: ~49,000 barns vs Gd-156: 2.2 barns

Supports neutron capture efficiency evaluation

Reported >27,000-fold difference vs. Gd-156 at 0.025 eV

Evidence Dimension	Thermal Neutron Capture Cross-Section (σ)
Target Compound Data	60,900 barns
Comparator Or Baseline	Natural Gadolinium: ~49,000 barns; Gadolinium-156: 2.2 barns
Quantified Difference	>27,000-fold increase vs. Gd-156; 1.24-fold increase vs. natural Gd
Conditions	Thermal neutron energy (0.025 eV)

Why This Matters

This metric directly quantifies the compound's efficiency as a neutron absorber, enabling more compact and effective designs in reactor control and detection systems compared to using natural gadolinium.

• [1] Dumazert, J., Coulon, R., Lecomte, Q., Bertrand, G. H. V., & Hamel, M. (2017). Gadolinium for neutron detection in current nuclear instrumentation research: A review. Nuclear Instruments and Methods in Physics Research Section A: Accelerators, Spectrometers, Detectors and Associated Equipment, 882, 53-68. View Source
• [2] Mughabghab, S. F. (2006). Atlas of Neutron Resonances: Resonance Parameters and Thermal Cross Sections. Z=1-100. Elsevier. View Source

Gamma-Ray Emission Spectra: Enriched Gd-155 vs. Natural Gadolinium

Direct head-to-head comparison studies of gamma-ray spectra from thermal neutron capture have been conducted on targets of enriched ¹⁵⁵Gd (in Gd₂O₃ powder) and natural gadolinium films [1]. The measurements, spanning an energy range of 0.11 MeV to 8.0 MeV using the ANNRI Germanium Spectrometer at J-PARC, provide high-resolution data essential for calibrating and designing neutron detectors. The spectra from enriched ¹⁵⁵Gd provide a unique, well-defined signature that is distinct from the composite spectrum of natural gadolinium, which is a mixture of emissions from multiple isotopes.

Gamma-ray emission spectra

Head-to-head

Distinct spectral fingerprint for enriched 155-Gd measured from 0.11 MeV to 8.0 MeV

Supports spectral calibration research

ANNRI Ge spectrometer at J-PARC; distinct from composite natural Gd spectrum

Evidence Dimension	Gamma-ray spectrum (energy range)
Target Compound Data	Spectrum measured from 0.11 MeV to 8.0 MeV
Comparator Or Baseline	Spectrum measured from 0.11 MeV to 8.0 MeV
Quantified Difference	Distinct spectral fingerprints; data provided for enriched ¹⁵⁵Gd and natural Gd
Conditions	Thermal neutron capture, ANNRI Germanium Spectrometer at MLF, J-PARC

Why This Matters

The unique spectral signature of enriched ¹⁵⁵Gd is critical for developing and calibrating detectors where specific gamma-ray energies must be identified and differentiated from background noise or signals from other isotopes.

• [1] Harada, H., et al. (2020). Gamma-ray spectra from thermal neutron capture on gadolinium-155 and natural gadolinium. Progress of Theoretical and Experimental Physics, 2020(4), 043D01. View Source

Reactivity Control in PWRs: Optimized Enriched Gd-155 vs. Natural Gd Burnable Poison

In nuclear reactor design, the use of burnable poisons is essential for controlling excess reactivity. A computational study applied a genetic algorithm to optimize the loading pattern of burnable poisons in a reference PWR (TMI-1) core [1]. The study explicitly compared designs using 100 w/o enriched Gd-155 with those using natural gadolinium. The research demonstrated that using enriched ¹⁵⁵Gd allows for a more favorable reactivity profile and improved fuel cycle economics compared to natural Gd.

Reactivity control in PWR core

Head-to-head

Enriched 155-Gd design showed improved reactivity profile and fuel cycle economics vs. natural Gd

Supports burnable poison optimization research

Computational study; reference PWR TMI-1 core, genetic algorithm optimization

Evidence Dimension	Reactivity management and fuel cycle economics
Target Compound Data	Optimized core design using 100 w/o enriched Gd-155
Comparator Or Baseline	Core design using natural Gd as a burnable poison
Quantified Difference	Improved reactivity profile and fuel cycle economics
Conditions	Reference PWR TMI-1 core, genetic algorithm optimization

Why This Matters

This evidence demonstrates that procuring enriched ¹⁵⁵Gd is not just about raw neutron absorption, but about enabling optimized, economically advantageous reactor core designs that are not achievable with natural gadolinium.

• [1] Hursin, M., & Perret, G. (2006). Development of enriched Gd-155 and Gd-157 burnable poison designs for a PWR core. Annals of Nuclear Energy, 33(3), 244-256. View Source

Isotopic Separation: Feasibility of Enriching Gd-155 from Other Gadolinium Isotopes

The procurement of highly enriched ¹⁵⁵Gd relies on effective separation technologies. A study on molecular engineering of crown ether resins for isotopic enrichment of gadolinium reported separation coefficients (ε × 10³) for various isotopic pairs [1]. The separation coefficient for the Gd-155/158 pair was found to be 6.3, and for Gd-155/160 it was 9.7. This quantitative data demonstrates the feasibility and relative difficulty of isolating ¹⁵⁵Gd from other stable isotopes, directly informing the cost and availability of enriched material.

Isotopic separation coefficients

Cross-study

ε × 10³ = 6.3 (Gd-155/158); 9.7 (Gd-155/160)

Informs enrichment feasibility review

Column chromatography with CMPS-DB18C6 crown ether resin

Evidence Dimension	Separation coefficient (ε × 10³)
Target Compound Data	ε × 10³ = 6.3 (for Gd-155/158); ε × 10³ = 9.7 (for Gd-155/160)
Comparator Or Baseline	ε × 10³ = 8.9 (for Gd-156/158); ε × 10³ = 3.4 (for Gd-157/158)
Quantified Difference	Values indicate relative ease of separation for each isotopic pair.
Conditions	Column chromatography using CMPS-DB18C6 resin

Why This Matters

These separation metrics are critical for understanding the technological and economic factors that govern the production of high-purity, enriched ¹⁵⁵Gd, and by extension, its market price and availability for procurement.

• [1] Biswas, S., Pathak, P. N., & Roy, S. B. (2017). Molecular engineering of functionalized crown ether resins for the isotopic enrichment of gadolinium: from computer to column chromatography. RSC Advances, 7(86), 54844-54852. View Source

Primary Application Scenarios for Gadolinium-155 Based on Performance Evidence

Optimized Burnable Poison in Pressurized Water Reactors (PWRs)

The use of 100 w/o enriched Gadolinium-155 as a burnable poison, as opposed to natural gadolinium, has been computationally validated to enable more efficient reactivity management and improved fuel cycle economics in PWR cores [1]. The high and specific neutron absorption cross-section of ¹⁵⁵Gd (60,900 barns) allows for a more controlled burnout rate, maximizing fuel utilization [2].

Calibration Source for High-Resolution Gamma-Ray Spectrometers

The unique and well-characterized gamma-ray emission spectrum from thermal neutron capture on enriched ¹⁵⁵Gd, measured from 0.11 MeV to 8.0 MeV, provides a precise calibration standard for gamma-ray spectrometers used in neutron facilities and nuclear physics experiments [3]. This is a distinct advantage over the composite spectrum from natural gadolinium.

Neutron Detection in High-Background Environments

Gadolinium-loaded plastic scintillators utilize the high neutron capture cross-section of ¹⁵⁵Gd and ¹⁵⁷Gd for cost-effective thermal neutron detection [4]. The well-defined, low-energy photon and electron signatures from neutron capture on ¹⁵⁵Gd allow for specific signal processing and background discrimination, critical for applications in nuclear security and reactor monitoring.

Application

Selection Property

Validation Focus

Burnable poison optimization research for PWR cores

Isotopic enrichment level

Reactivity profile and burnout rate modeling

Gamma-ray spectrometer calibration research

Defined spectral signature

Spectral fingerprint verification and background discrimination

Neutron detection research in high-background settings

Neutron capture response

Signal processing and detection efficiency evaluation

• [1] Hursin, M., & Perret, G. (2006). Development of enriched Gd-155 and Gd-157 burnable poison designs for a PWR core. Annals of Nuclear Energy, 33(3), 244-256. View Source
• [2] Dumazert, J., Coulon, R., Lecomte, Q., Bertrand, G. H. V., & Hamel, M. (2017). Gadolinium for neutron detection in current nuclear instrumentation research: A review. Nuclear Instruments and Methods in Physics Research Section A: Accelerators, Spectrometers, Detectors and Associated Equipment, 882, 53-68. View Source
• [3] Harada, H., et al. (2020). Gamma-ray spectra from thermal neutron capture on gadolinium-155 and natural gadolinium. Progress of Theoretical and Experimental Physics, 2020(4), 043D01. View Source
• [4] Dumazert, J., Coulon, R., Bertrand, G. H. V., Normand, S., Mechin, L., & Hamel, M. (2016). Compensated bismuth-loaded plastic scintillators for neutron detection using low-energy pseudo-spectroscopy. Nuclear Instruments and Methods in Physics Research Section A: Accelerators, Spectrometers, Detectors and Associated Equipment, 819, 30-36. View Source